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Compound of Interest

5-Cyclopropoxy-6-iodopicolinic
Compound Name: o
aci

Cat. No.: B14809278

Get Quote

CAS 1243386-85-7 | Key Intermediate for MEK Inhibitor
Synthesis[1]
Part 1: Chemical Identity & Core Metrics

5-Cyclopropoxy-6-iodopicolinic acid is a highly functionalized pyridine derivative used

\

primarily as a scaffold in medicinal chemistry. Its structural uniqueness lies in the combination
of a sterically demanding cyclopropyl ether, a reactive iodide handle for cross-coupling, and a
carboxylic acid for amide formation. This molecule is a known intermediate in the synthesis of
MEK inhibitors (e.g., analogs related to Trametinib).

Physicochemical Profile[1][2][3][4][5][6]
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Metric Data Technical Context

Unique identifier for regulatory
CAS Number 1243386-85-7 _
and cataloging purposes.[1]

_ Defines the substitution
5-cyclopropoxy-6-iodo-
IUPAC Name o ] ] pattern: Carboxyl (C2),
pyridine-2-carboxylic acid
Cyclopropoxy (C5), lodo (C6).

Contains a heavy halogen
Molecular Formula CoHsINOs3 (lodine) significantly impacting

mass defect.

Calculated using IUPAC
atomic weights (C: 12.011, H:
1.008, I: 126.904, N: 14.007,
0: 15.999).

Molecular Weight 305.07 g/mol

Monoisotopic mass (critical for
Exact Mass 304.955 ] ) )
High-Res MS confirmation).

Moderately lipophilic due to the
LogP (Predicted) ~2.1-25 cyclopropyl and iodo groups,
despite the polar acid.

The electron-withdrawing
] iodine and nitrogen ring lower
pKa (Acid) ~3.5-4.0 ) )
the pKa relative to benzoic

acid.

Part 2: Structural Analysis & Synthetic Logic
Molecular Architecture

The molecule is built on a pyridine-2-carboxylic acid (picolinic acid) core.

e Position 2 (-COOH): Acts as the "head" for amide coupling reactions or heterocycle formation
(e.g., oxadiazoles).
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e Position 5 (-O-Cyclopropyl): Provides metabolic stability and hydrophobic bulk. The
cyclopropyl ether is chemically distinct from isopropyl or ethyl ethers due to the ring strain
(~27.5 kcal/mol) and "banana bonds" (high p-character), which can influence binding affinity
in enzyme pockets.

o Position 6 (-1): A high-value "warhead" for Palladium-catalyzed cross-coupling (Suzuki-
Miyaura, Sonogashira) or nucleophilic aromatic substitution (

Synthetic Pathway Visualization

The synthesis typically proceeds via the alkylation of a hydroxy-iodo precursor. The introduction
of the cyclopropyl group is the rate-limiting step due to the poor electrophilicity of cyclopropyl
halides.

5-Hydroxy-6-iodopicolinic Acid O-Alkylation
(or Methyl Ester) High Temp) Hydrolysis
Ester Intermediate LiIOH/THE 5-Cyclopropoxy-6-iodopicolinic Acid
! (Methyl 5-cyclopropoxy-6-iodopicolinate) (Final Product)
Cyclopropyl Bromide }-=-=~""""
(Cs2CO3, DMF, Heat)

Figure 1: Standard synthetic route via O-alkylation of the 5-hydroxy precursor.

Click to download full resolution via product page

Part 3: Experimental Protocols & Characterization
Mass Spectrometry (LC-MS) Interpretation

When analyzing this compound, the iodine atom provides a distinct signature.

 lonization Mode: Electrospray lonization (ESI) in Negative Mode (ESI-) is preferred due to
the carboxylic acid.

e Observed Mass (ESI-):

m/z.
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e Observed Mass (ESI+):

m/z.

e Fragmentation Pattern:
o Loss of COz (-44 Da): Characteristic of carboxylic acids (Peak at ~262 m/z).
o Loss of Cyclopropyl radical/group: Cleavage of the ether bond.

o lodine Defect: lodine has a negative mass defect. High-resolution MS is required to
distinguish it from isobaric impurities.

NMR Spectroscopy Expectations
e H NMR (DMSO-ds):

o Aromatic Region: Two doublets (or singlets if para-like) for the pyridine protons at positions
3 and 4. Due to the electron-withdrawing lodine at C6 and Carboxyl at C2, these signals
will be deshielded (downfield, ~7.5 - 8.5 ppm).

o Cyclopropyl Region:
= Methine (-CH-O-): Multiplet at ~3.9 - 4.1 ppm.
» Methylene (-CH2-): Two multiplets at ~0.6 - 0.9 ppm (distinctive roof effect).
e 13C NMR:
o Carbonyl carbon (~165 ppm).
o C-I carbon (significantly upfield due to the heavy atom effect, often ~100-110 ppm).
Part 4: Handling, Stability & Safety (E-E-A-T)

Stability Concerns

o Photolability: Aryl iodides are susceptible to homolytic cleavage under UV light.

o Protocol: Store in amber glass vials wrapped in aluminum foil.
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o Cyclopropyl Ether Stability: While generally stable, the cyclopropyl ring can open under
strong acidic conditions (e.g., neat TFA or HBr).

o Protocol: Avoid strong Lewis acids during workup; use mild buffers (phosphate/citrate).

Safety Profile

» Skin Sensitization: Halogenated pyridines are potential sensitizers.
e H315/H319: Causes skin and serious eye irritation.

o P-Statements: Wear nitrile gloves (double-gloving recommended for iodine compounds) and
handle in a fume hood to avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.154497-83-3|6-lodo-5-methoxypicolinic acid|BLD Pharm [bldpharm.com]
e 2.1255098-43-1|Methyl 5-hydroxy-6-iodopicolinate|BLD Pharm [bldpharm.com]
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e To cite this document: BenchChem. [In-Depth Technical Guide: 5-Cyclopropoxy-6-
iodopicolinic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14809278/docs#in-depth-technical-guide-5-
cyclopropoxy-6-iodopicolinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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